Cas no 1368411-48-6 (6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1368411-48-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6576669
• PubChem ID: 80257259
• Update Time: 2025-07-02

6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline
• AKOS018819574
• SCHEMBL19281909
• 1368411-48-6
• EN300-1477088

• Inchi： 1S/C13H19N/c1-10(2)7-11-3-4-13-9-14-6-5-12(13)8-11/h3-4,8,10,14H,5-7,9H2,1-2H3
• InChI Key： NZXNGFMRYIZYRB-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(=CC=2CC1)CC(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline

Research Briefing on 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1368411-48-6)

6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1368411-48-6) is a tetrahydroisoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of nitrogen-containing heterocycles known for their diverse pharmacological activities, including neuroprotective, antimicrobial, and anticancer properties. The structural motif of tetrahydroisoquinoline is prevalent in many natural products and synthetic drugs, making it a valuable scaffold for the development of novel therapeutics.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline. A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a palladium-catalyzed coupling reaction, achieving high yields and excellent purity. The researchers highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate. Furthermore, the study explored the compound's binding affinity to various neurotransmitter receptors, suggesting its potential application in neurological disorders.

In addition to its neurological applications, 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline has shown promising results in antimicrobial research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action was attributed to its ability to disrupt bacterial cell membrane integrity, leading to cell lysis. These findings underscore its potential as a lead compound for the development of new antibiotics.

The anticancer potential of 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline has also been investigated. A 2023 preclinical study published in European Journal of Medicinal Chemistry revealed that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The study identified the compound's ability to induce apoptosis via the mitochondrial pathway, providing a mechanistic basis for its anticancer activity. These results suggest that further optimization of this scaffold could yield potent anticancer agents.

Despite these promising findings, challenges remain in the development of 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Future research directions may include structural modifications to enhance its pharmacological properties and the exploration of its synergistic effects with existing drugs.

In conclusion, 6-(2-methylpropyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 1368411-48-6) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.